N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,4-dimethoxybenzamide

• IUPAC Name: N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C22H24N2O4/c1-13-9-16-11-15(21(25)24-19(16)10-14(13)2)7-8-23-22(26)18-6-5-17(27-3)12-20(18)28-4/h5-6,9-12H,7-8H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key: DTDMBSFZPMACFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNC(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

“N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,4-dimethoxybenzamide” is a chemical compound. Its unique structure allows for diverse applications, including drug discovery, molecular biology, and material science.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula and molecular weight. Other properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Sigma-2 Receptor Probe Development

This compound and its analogues have been explored for their binding affinity to sigma-2 receptors, a class of receptor proteins that have implications in tumor cell proliferation and neuroscience. One study identified the compound as a potential ligand for studying sigma-2 receptors in vitro, highlighting its utility in understanding receptor interactions and signaling pathways relevant to cancer and neurological diseases (Xu et al., 2005).

If Channel Inhibition

The compound has been linked to the inhibition of the "funny" current (If) channel, expressed in the sinus node of the heart, marking its significance in research aimed at developing treatments for stable angina and atrial fibrillation. Its metabolites and the effects of transporter-mediated renal and hepatic excretion were studied, providing insights into the pharmacokinetics and pharmacodynamics of If channel inhibitors (Umehara et al., 2009).

Synthesis and Chemical Analysis

Further research has been dedicated to developing practical and scalable synthetic routes for compounds like "N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2,4-dimethoxybenzamide", underscoring the importance of efficient synthesis methods in medicinal chemistry and drug development (Yoshida et al., 2014).

Cellular Proliferation Imaging in Tumors

One application in the medical imaging field involved using a related compound for PET imaging to evaluate tumor proliferation, demonstrating the potential of such compounds in diagnosing and monitoring cancer progression through non-invasive imaging techniques (Dehdashti et al., 2013).